Cas no 144400-96-4 (2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI))

2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI) structure
144400-96-4 structure
Product Name:2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI)
CAS No:144400-96-4
MF:C23H24N4O4
MW:420.461065292358
CID:188291
PubChem ID:3072828
Update Time:2025-04-19

2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-bis(4-methyl-2-oxo-3,4-dihydro-1H-1,5-benzodiazepin-5-yl)propane-1,3-dione
    • 2H-1,5-Benzodiazepin-2-one, 5,5'-(1,3-dioxo-1,3-propanediyl)bis(1,3,4,5-tetrahydro-4-methyl-
    • 5,5'-(1,3-Dioxo-1,3-propanediyl)bis(1,3,4,5-tetrahydro-4-methyl-2H-1,5-benzodiazepin-2-one)
    • 5,5'-(1,3-dioxopropane-1,3-diyl)bis(4-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)
    • 1,3-bis(3-methyl-5-oxo-2,6-diazabicyclo[5.4.0]undeca-7,9,11-trien-2-yl )propane-1,3-dione
    • 144400-96-4
    • 1,3-Bis(4-hydroxy-2-methyl-2,3-dihydro-1H-1,5-benzodiazepin-1-yl)propane-1,3-dione
    • DTXSID70932304
    • 2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI)
    • Inchi: 1S/C23H24N4O4/c1-14-11-20(28)24-16-7-3-5-9-18(16)26(14)22(30)13-23(31)27-15(2)12-21(29)25-17-8-4-6-10-19(17)27/h3-10,14-15H,11-13H2,1-2H3,(H,24,28)(H,25,29)
    • InChI Key: WFNOUKDAZDWWSU-UHFFFAOYSA-N
    • SMILES: O=C(CC(N1C2C=CC=CC=2NC(CC1C)=O)=O)N1C2C=CC=CC=2NC(CC1C)=O

Computed Properties

  • Exact Mass: 420.17992
  • Monoisotopic Mass: 420.17975526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 98.8Ų

Experimental Properties

  • PSA: 98.82

2H-1,5-Benzodiazepin-2-one,5,5'-(1,3-dioxo-1,3-propanediyl)bis[1,3,4,5-tetrahydro-4-methyl- (9CI) Related Literature

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